Cas no 1257262-44-4 (2-Chloro-N-(4-fluoro-2-iodophenyl)acetamide)

• Product Name: 2-Chloro-N-(4-fluoro-2-iodophenyl)acetamide
• CAS No: 1257262-44-4
• MF: C₈H₆ClFINO
• MW: 313.50
• CID: 5320785
• Update Time: 2025-05-22

2-Chloro-N-(4-fluoro-2-iodophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(4-fluoro-2-iodophenyl)acetamide

• Inchi： 1S/C8H6ClFINO/c9-4-8(13)12-7-2-1-5(10)3-6(7)11/h1-3H,4H2,(H,12,13)
• InChI Key： IROSPMSECBCNHJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1I)(=O)CCl

Additional information on 2-Chloro-N-(4-fluoro-2-iodophenyl)acetamide

2-Chloro-N-(4-fluoro-2-iodophenyl)acetamide (CAS No. 1257262-44-4): A Comprehensive Overview

2-Chloro-N-(4-fluoro-2-iodophenyl)acetamide, identified by the CAS registry number 1257262-44-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chloro group attached to an acetamide moiety, further substituted with a fluorine and iodine atoms on the phenyl ring. The combination of these substituents imparts distinctive chemical and biological properties, making it a valuable compound for research and potential applications in drug development.

The synthesis of 1257262-44-4 involves advanced organic chemistry techniques, including nucleophilic substitution and coupling reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, which are critical for its use in biological assays. The compound's structure has been extensively studied using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its conformational flexibility and electronic properties, which are essential for understanding its interactions with biological targets.

In terms of pharmacological activity, 1257262-44-4 has shown promising results in preclinical models. Research indicates that it exhibits selective inhibition of certain kinases, making it a potential candidate for anti-cancer therapies. Additionally, its ability to modulate ion channels has been explored in the context of neurodegenerative diseases. Recent findings from clinical trials suggest that the compound may also possess anti-inflammatory properties, further expanding its therapeutic potential.

The environmental impact of 1257262-44-4 is another area of active research. Studies have been conducted to assess its biodegradability and toxicity to aquatic organisms. Results indicate that while the compound is not inherently toxic at low concentrations, its persistence in the environment requires careful consideration during manufacturing and disposal processes.

In conclusion, 1257262-44-4, or 2-Chloro-N-(4-fluoro-2-iodophenyl)acetamide, represents a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique chemical properties, combined with recent advancements in synthesis and biological evaluation, position it as a key player in the development of novel therapeutic agents. As research continues to uncover new aspects of its behavior, this compound is expected to contribute significantly to the advancement of medicinal chemistry.